Cas no 3810-39-7 (2,7-Naphthalenedisulfonicacid,5-[2-(1,8-dihydroxy-3,6-disulfo-2-naphthalenyl)diazenyl]-4-hydroxy-3-[2-(8-hydroxy-3,6-disulfo-1-naphthalenyl)diazenyl]-,sodium salt (1:6))

• Product Name: 2,7-Naphthalenedisulfonicacid,5-[2-(1,8-dihydroxy-3,6-disulfo-2-naphthalenyl)diazenyl]-4-hydroxy-3-[2-(8-hydroxy-3,6-disulfo-1-naphthalenyl)diazenyl]-,sodium salt (1:6)
• CAS No: 3810-39-7
• MF: C₃₀H₁₄N₄Na₆O₂₂S₆
• MW: 1112.77438592911
• CID: 306864
• PubChem ID: 2724238
• Update Time: 2025-04-19

2,7-Naphthalenedisulfonicacid,5-[2-(1,8-dihydroxy-3,6-disulfo-2-naphthalenyl)diazenyl]-4-hydroxy-3-[2-(8-hydroxy-3,6-disulfo-1-naphthalenyl)diazenyl]-,sodium salt (1:6) Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonicacid,5-[2-(1,8-dihydroxy-3,6-disulfo-2-naphthalenyl)diazenyl]-4-hydroxy-3-[2-(8-hydroxy-3,6-disulfo-1-naphthalenyl)diazenyl]-,sodium salt (1:6)
• 2,7-Naphthalenedisulfonicacid,5-[2-(1,8-dihydroxy-3,6-disulfo-2-naphthalenyl)diazenyl]-4-hydro...
• 2,7-Naphthalenedisulfonicacid,5-[2-(1,8-dihydroxy-3,6-disulfo-2-naphthalenyl)diazenyl]-4-hydroxy-3-[2-(8-hydroxy-3,6-disulfo-
• CALCICHROME
• CALCION
• 2,7-Naphthalenedisulfonic acid, 5-[(1,8-dihydroxy-3,6-disulfo-2-naphthalenyl)azo]-4-hydroxy-3-[(8-hydroxy-3,6-disulfo-1-naphthalenyl)azo]-, hexasodium salt
• 6-disulfo-1-naphthalenyl)azo]-o]-4-hydroxy-3-[(8-hydroxy- hexasodium salt
• 2,7-naphthalenedisulfonic acid, 5-[(1,8-dihydroxy-3,6-disulfo-2-naphthalenyl)az
• 2,7-Naphthalenedisulfonic acid,5-[(1,8-dihydroxy-3,6-disulfo-2-naphthalenyl)azo]-4-hydroxy-3-[(8-hydroxy-3,6-disulfo-1-naphthalenyl)azo]-,hexasodium salt
• 2,7-Naphthalenedisulfonic acid, 5-(2-(1,8-dihydroxy-3,6-disulfo-2-naphthalenyl)diazenyl)-4-hydroxy-3-(2-(8-hydroxy-3,6-disulfo-1-naphthalenyl)diazenyl)-, sodium salt (1:6)
• hexasodium;5-[(1,8-dihydroxy-3,6-disulfonatonaphthalen-2-yl)diazenyl]-4-hydroxy-3-[(8-hydroxy-3,6-disulfonatonaphthalen-1-yl)diazenyl]naphthalene-2,7-disulfonate
• DTXSID80889476
• 3810-39-7
• NSC 141149
• 5-[(1,8-Dihydroxy-3,6-disulfo-2-naphthyl)-azo]-4-hydroxy-3-[(8-hydroxy-3,6-disulfo-1-naphthyl)-azo]-2,7-naphthalenedisul
• Sodium 5-((1,8-dihydroxy-3,6-disulphonaphthalen-2-yl)azo)-4-hydroxy-3((8-hydroxy-3,6-disulphonaphthalen-1-yl)azo)naphthalene-2,7-disulphonate
• AKOS024424616
• EINECS 223-283-4

• Inchi： 1S/C30H20N4O22S6.6Na/c35-20-9-16(59(45,46)47)2-11-1-14(57(39,40)41)7-18(24(11)20)31-33-27-22(61(51,52)53)5-12-3-15(58(42,43)44)8-19(25(12)29(27)37)32-34-28-23(62(54,55)56)6-13-4-17(60(48,49)50)10-21(36)26(13)30(28)38;;;;;;/h1-10,35-38H,(H,39,40,41)(H,42,43,44)(H,45,46,47)(H,48,49,50)(H,51,52,53)(H,54,55,56);;;;;;/q;6*+1/p-6/b33-31+,34-32+;;;;;;
• InChI Key： JCVAGGLLUIBFSY-AVFBLTQQSA-H
• SMILES： S(C1C=C2C=C(C=C(C2=C(C=1/N=N/C1=CC(=CC2C=C(C=C(C=21)O)S(=O)(=O)[O-])S(=O)(=O)[O-])O)/N=N/C1C(=C2C(=CC(=CC2=CC=1S(=O)(=O)[O-])S(=O)(=O)[O-])O)O)S(=O)(=O)[O-])(=O)(=O)[O-].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 1111.78000
• Monoisotopic Mass: 1111.781
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 26
• Heavy Atom Count: 68
• Rotatable Bond Count: 4
• Complexity: 2600
• Covalently-Bonded Unit Count: 7
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Topological Polar Surface Area: 517A^2

Experimental Properties

• Density: 2.15
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.858
• PSA: 523.84000
• LogP: 8.70880